Cas no 2229155-18-2 (3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine)

• Product Name: 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine
• CAS No: 2229155-18-2
• MF: C₁₂H₁₅F₄N
• MW: 249.247817277908
• CID: 6386684
• PubChem ID: 165667079
• Update Time: 2025-05-20

3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine
• EN300-1949474
• 2229155-18-2
• 3-[4-fluoro-2-(trifluoromethyl)phenyl]-3-methylbutan-1-amine

• Inchi： 1S/C12H15F4N/c1-11(2,5-6-17)9-4-3-8(13)7-10(9)12(14,15)16/h3-4,7H,5-6,17H2,1-2H3
• InChI Key： FZFMKGXTGXPVLE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(C)CCN)F)(F)F

Computed Properties

• Exact Mass: 249.11406213g/mol
• Monoisotopic Mass: 249.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine

Introduction to 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine (CAS No: 2229155-18-2)

The compound 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine (CAS No: 2229155-18-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of therapeutic agents targeting various biological pathways. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system, combined with an amine functional group at the terminal position, makes it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluoro group, in particular, is known for its ability to enhance the metabolic resistance of drug molecules, thereby prolonging their half-life and improving their bioavailability. In contrast, the trifluoromethyl group is often incorporated into drug candidates to increase their lipophilicity and binding affinity to biological targets. The combination of these two substituents in 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine suggests that it may exhibit enhanced pharmacological properties compared to its unsubstituted counterparts.

The structural motif of this compound also includes a 3-methylbutan-1-amine side chain, which can contribute to its solubility and pharmacokinetic behavior. This side chain is relatively short but contains a methyl group at the third carbon position, which may influence the compound's conformational flexibility and interactions with biological targets. The amine functional group at the terminal position further enhances its potential as a pharmacophore, as amines are commonly found in biologically active molecules and can participate in hydrogen bonding interactions.

Current research in the field of drug discovery has demonstrated that molecules containing both fluoro and trifluoromethyl substituents often exhibit improved pharmacological profiles. These substituents can enhance binding affinity by increasing lipophilicity while also improving metabolic stability. Additionally, they can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. The presence of these substituents in 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine suggests that it may possess enhanced binding affinity and metabolic stability compared to simpler analogs.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. Recent studies have shown that fluorinated aromatic compounds can be effective against a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine make it a promising candidate for further investigation as a lead compound in drug discovery programs targeting these diseases.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of chemical research. For example, it could serve as a building block for the synthesis of more complex molecules or as a reference standard for analytical methods. Its unique structural features make it an attractive candidate for use in crystal engineering studies or as a ligand in coordination chemistry.

The synthesis of 3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-amine presents several challenges due to its complex structure. However, recent advances in synthetic methodology have made it possible to access such molecules more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly useful in constructing the desired framework.

Future research on this compound will likely focus on optimizing its synthetic route and exploring its pharmacological properties further. By modifying its structure or incorporating additional functional groups, researchers may be able to enhance its activity against specific biological targets or improve its pharmacokinetic profile. Additionally, computational studies using molecular modeling techniques could provide valuable insights into how this compound interacts with biological systems.

In conclusion,3-4-fluoro-2-(trifluoromethyl)phenyl-3-methylbutan-1-am ine (CAS No: 2229155 18 2) represents an exciting new entry into the field of medicinal chemistry with significant potential for therapeutic applications. Its unique structural features make it an attractive candidate for further investigation as a lead compound or building block for novel drug candidates targeting various diseases.